2-[(3-methoxyanilino)methylidene]-5,5-dimethylcyclohexane-1,3-dione

• IUPAC Name: 2-[(3-methoxyanilino)methylidene]-5,5-dimethylcyclohexane-1,3-dione
• InChI: InChI=1S/C16H19NO3/c1-16(2)8-14(18)13(15(19)9-16)10-17-11-5-4-6-12(7-11)20-3/h4-7,10,17H,8-9H2,1-3H3
• InChI Key: JQXRKWGJHWGHCF-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=O)C(=CNC2=CC(=CC=C2)OC)C(=O)C1)C
• Molecular Formula: C16H19NO3
• Molecular Weight: 273.33 g/mol

Description

The compound with the identifier “2-[(3-methoxyanilino)methylidene]-5,5-dimethylcyclohexane-1,3-dione” is a chemical entity with unique properties and applications. It is known for its specific interactions and reactivity, making it valuable in various scientific and industrial fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(3-methoxyanilino)methylidene]-5,5-dimethylcyclohexane-1,3-dione involves several steps, typically starting with the preparation of intermediate compounds. The reaction conditions often include the use of specific catalysts, solvents, and temperature controls to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using optimized synthetic routes. This involves the use of large reactors, continuous flow systems, and stringent quality control measures to produce the compound in bulk quantities while maintaining consistency and safety.

Chemical Reactions Analysis

Types of Reactions

2-[(3-methoxyanilino)methylidene]-5,5-dimethylcyclohexane-1,3-dione undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: The compound can be reduced by adding hydrogen or removing oxygen, typically using reducing agents.

Substitution: In this reaction, one functional group in the molecule is replaced by another, often facilitated by catalysts or specific reagents.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and catalysts like palladium on carbon. The reaction conditions vary depending on the desired transformation, including temperature, pressure, and solvent choice.

Major Products

The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation may yield oxygenated derivatives, while reduction could produce hydrogenated compounds.

Scientific Research Applications

2-[(3-methoxyanilino)methylidene]-5,5-dimethylcyclohexane-1,3-dione has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent or intermediate in various chemical syntheses.

Biology: The compound is studied for its interactions with biological molecules and potential therapeutic effects.

Medicine: Research explores its potential as a drug candidate or a component in pharmaceutical formulations.

Industry: this compound is utilized in the production of materials, coatings, and other industrial products due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 2-[(3-methoxyanilino)methylidene]-5,5-dimethylcyclohexane-1,3-dione involves its interaction with specific molecular targets and pathways. It may bind to enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the context of its use, whether in therapeutic applications or industrial processes.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 2-[(3-methoxyanilino)methylidene]-5,5-dimethylcyclohexane-1,3-dione include those with analogous structures or functional groups. Examples might include other organic molecules with similar reactivity or biological activity.

Uniqueness

What sets this compound apart from similar compounds is its specific combination of chemical properties, reactivity, and applications. Its unique structure allows for particular interactions and transformations that may not be achievable with other compounds.